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Compound of Interest

Compound Name:
2'-Chloro-3'-methylbiphenyl-3-

carboxylic acid

CAS No.: 1215206-65-7

Cat. No.: B581032 Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]
2'-Chloro-3'-methylbiphenyl-3-carboxylic acid is a halogenated aromatic intermediate often

used in drug discovery scaffolds. Its disposal requires specific attention due to two structural

features:

The Chlorine Substituent: Classifies this material and any solution containing it as

Halogenated Waste.[1] This is the primary cost and compliance driver.

The Carboxylic Acid Moiety: Imparts acidity, necessitating segregation from strong oxidizers

and cyanides to prevent toxic gas evolution or heat generation.

Immediate Hazard Profile:
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Property Classification Operational Impact

GHS Hazards

H315 (Skin Irrit.), H319
(Eye Irrit.), H335 (Resp.[2]
[3] Irrit.), H411 (Aquatic
Tox.)[4]

Prevent release to drains.
[2][4][5] Requires full
skin/eye protection.[6][7]
[8]

Waste Code Halogenated Organic

DO NOT mix with non-

halogenated solvents (e.g.,

Acetone, Methanol) unless

unavoidable.

| Reactivity | Organic Acid | Incompatible with strong bases, oxidizers, and cyanides. |

Personal Protective Equipment (PPE) - The First
Line of Defense
Before handling waste streams, ensure the following PPE is donned. This protocol validates

safety by creating a barrier against the specific corrosive and irritant nature of organic acids.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Why? Particulates of carboxylic

acids can cause severe corneal damage.

Hand Protection: Nitrile gloves (Minimum 0.11 mm thickness). Double-gloving is

recommended when handling liquid mother liquors dissolved in penetrating solvents like

DCM or DMSO.

Respiratory: Work within a certified chemical fume hood. If handling large quantities of dry

powder outside a hood, an N95 or P100 particulate respirator is required.

Waste Segregation & Characterization[2][9][11]
The most common compliance error in laboratories is misclassifying halogenated solids or

solutions as "General Organic Waste."

The "Trace Halogen" Rule
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In most waste disposal contracts, if a non-halogenated solvent (e.g., Ethanol) contains >1-2%

of a halogenated solute (your compound), the entire container is classified as Halogenated

Waste.

Self-Validating Segregation Check:

Is the waste a solid?

Segregate into "Hazardous Waste - Solid (Halogenated)."

Is the waste a liquid?

Does it contain any amount of this compound?

Halogenated Solvent Waste.

CRITICAL: Do not neutralize this compound and pour it down the drain. While it is an acid, the

biphenyl core is lipophilic and toxic to aquatic life (H411). It must be incinerated.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Pure Compound)
Applicable for: Expired reagents, reaction byproducts, contaminated weighing boats.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid metal containers if the waste is wet/acidic to prevent corrosion.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "2'-Chloro-3'-methylbiphenyl-3-carboxylic acid" (Do not use

abbreviations).

Hazard Checkbox: [x] Toxic [x] Irritant.[3][4]
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Transfer: Transfer solid using a chemically resistant spatula. Wipe the spatula with a solvent-

dampened tissue and add the tissue to the solid waste container.

Closure: Screw the lid tight. Do not leave a funnel in the neck.

Scenario B: Disposal of Liquid Waste (Mother Liquors)
Applicable for: Reaction mixtures, HPLC effluents, washing solutions.

Solvent Compatibility Check: Ensure the waste carboy does not contain incompatible

streams (e.g., strong oxidizers like nitric acid or peroxides).

Selection of Stream:

If dissolved in DCM/Chloroform: Pour into Halogenated Waste.

If dissolved in Methanol/Ethyl Acetate: Pour into Halogenated Waste (Due to the solute).

pH Check (Optional but Recommended): If the solution is highly acidic (pH < 2), consider a

careful quench with dilute sodium bicarbonate before adding to the drum to prevent drum

corrosion, ONLY if your facility's SOP permits in-lab neutralization. Otherwise, add directly to

the Halogenated Waste stream and note "Acidic Organic" on the tag.

Scenario C: Spill Cleanup (Emergency Response)
Applicable for: Benchtop spills.[7]

Isolate: Alert nearby personnel.

Neutralize (Liquids): If the spill is a solution, cover with Sodium Bicarbonate or a commercial

acid neutralizer until bubbling ceases.

Absorb: Use vermiculite or spill pads to absorb the neutralized liquid.

Collect: Scoop material into a clear plastic bag or jar. Label as "Debris from Chemical Spill -

Halogenated."
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Wash: Clean the surface with soap and water; collect the rinsate as hazardous waste if

significantly contaminated.

Decision & Process Workflows
The following diagrams visualize the logic flow for segregating this specific chemical.

Diagram 1: Waste Segregation Logic

Waste Generation:
2'-Chloro-3'-methylbiphenyl-3-carboxylic acid

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Solid Waste Bin
(Label: Halogenated Organic Solid)

Bag & Tag

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, EtOAc)

Halogenated Liquid Waste Carboy
(Incineration Required)

Direct Pour Contaminated by Solute
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Caption: Decision matrix for segregating 2'-Chloro-3'-methylbiphenyl-3-carboxylic acid.

Note that liquid waste defaults to the Halogenated stream regardless of the solvent used.

Diagram 2: Spill Response Protocol

Spill Detected Assess:
Is it Powder or Liquid?

Dry Powder

Liquid Solution

Gently Scoop/Sweep
(Avoid Dust)

Neutralize with
Sodium Bicarbonate

Collect in Hazardous
Waste Container

Absorb with
Vermiculite/Pads

Click to download full resolution via product page

Caption: Emergency response workflow. Neutralization is critical for liquid spills due to the

acidic nature of the carboxylic acid.

Regulatory & Compliance References
National Research Council (US).Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. (2011).[3] Chapter 8: Management of Waste.

Source:[9]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: 40 CFR Part 261 (Identification and Listing of Hazardous Waste).

Source:

American Chemical Society (ACS).Guide to Chemical Spill Response in Laboratories.

Source:

PubChem.2'-Chloro-3'-methylbiphenyl-3-carboxylic acid Compound Summary (Hazards).

Source:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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